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Compound of Interest

Compound Name: 4-Bromo-2-naphthoic acid

Cat. No.: B1371294 Get Quote

An In-depth Technical Guide to 4-Bromo-2-
naphthoic Acid
For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist
This guide provides a comprehensive technical overview of 4-bromo-2-naphthoic acid, a

halogenated derivative of 2-naphthoic acid. While this specific isomer is not as extensively

documented in peer-reviewed literature as some of its counterparts, this document synthesizes

available data, proposes scientifically grounded protocols, and explores its potential

applications in research and development.

Core Chemical Identity
4-Bromo-2-naphthoic acid is an aromatic carboxylic acid characterized by a naphthalene core

structure with a bromine atom at the C4 position and a carboxylic acid group at the C2 position.

This substitution pattern imparts specific chemical reactivity and physical properties that make

it a potentially valuable building block in organic synthesis.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1371294?utm_src=pdf-interest
https://www.benchchem.com/product/b1371294?utm_src=pdf-body
https://www.benchchem.com/product/b1371294?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1371294?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Identifier Value Source

CAS Number 1013-80-5 [1][2][3]

Molecular Formula C₁₁H₇BrO₂ [4]

Molecular Weight 251.08 g/mol [4]

IUPAC Name
4-Bromonaphthalene-2-

carboxylic acid
[4]

Canonical SMILES
C1=CC=C2C(=C1)C=C(C=C2

Br)C(=O)O
[4]

InChI Key Not readily available

Physicochemical Properties and Spectroscopic
Data
Detailed experimental data for 4-bromo-2-naphthoic acid is limited. The following table

includes available data and predicted properties based on its chemical structure and data from

analogous compounds.
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Property Value/Description Source

Appearance Solid (predicted)

Melting Point
Not experimentally determined

in available literature

Boiling Point
Not experimentally determined

in available literature

Solubility

Expected to be soluble in

organic solvents such as

DMSO, DMF, and methanol;

poorly soluble in water.

pKa

Estimated to be in the range of

3-4 due to the carboxylic acid

group.

¹H NMR

A proton NMR spectrum is

available, providing structural

confirmation.

[5]

Synthesis of 4-Bromo-2-naphthoic Acid: A Proposed
Methodological Approach
A definitive, peer-reviewed synthesis protocol for 4-bromo-2-naphthoic acid is not readily

available. However, a plausible and scientifically sound approach can be devised based on

established methods for the regioselective bromination of naphthalene derivatives and the

synthesis of related bromo-naphthoic acids. The proposed synthesis involves a two-step

process: the regioselective bromination of 2-naphthoic acid.

Causality Behind Experimental Choices
The direct bromination of 2-naphthoic acid presents a challenge in achieving regioselectivity for

the C4 position. The carboxylic acid group is a deactivating meta-director. However, in

naphthalene systems, the electrophilic substitution is strongly influenced by the stability of the

intermediate carbocation, often favoring substitution in the other ring. To achieve bromination at

the 4-position, specific reaction conditions and brominating agents would be necessary to
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overcome the directing effects of the carboxyl group and favor substitution at the desired

position.

Proposed Experimental Protocol: Regioselective
Bromination of 2-Naphthoic Acid
This protocol is a representative method based on general procedures for the bromination of

aromatic carboxylic acids. Optimization of reaction conditions, including temperature, solvent,

and reaction time, would be necessary to maximize the yield of the desired 4-bromo isomer.

Materials:

2-Naphthoic acid (starting material)

N-Bromosuccinimide (NBS) (brominating agent)

Acetonitrile (solvent)

Anhydrous sodium sulfate

Dichloromethane

Water

Procedure:

To a solution of 2-naphthoic acid (1.0 mmol) in acetonitrile (10 mL) at 0 °C, add N-

bromosuccinimide (1.0 mmol) in one portion.

Stir the resulting mixture at room temperature for 4-6 hours, monitoring the reaction progress

by thin-layer chromatography (TLC).

Upon completion, quench the reaction with water (20 mL).

Extract the aqueous mixture with dichloromethane (3 x 15 mL).

Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.
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Filter the solution and concentrate it under reduced pressure.

Purify the crude product by column chromatography on silica gel to afford 4-bromo-2-
naphthoic acid.

Self-Validating System
The purity and identity of the synthesized 4-bromo-2-naphthoic acid should be rigorously

confirmed through a combination of analytical techniques:

¹H and ¹³C NMR Spectroscopy: To confirm the chemical structure and the position of the

bromine substituent.

Mass Spectrometry: To verify the molecular weight of the compound.

Melting Point Analysis: To assess the purity of the final product.

Infrared Spectroscopy: To identify the characteristic functional groups, particularly the

carboxylic acid.

Potential Applications in Research and Drug
Development
While specific applications for 4-bromo-2-naphthoic acid are not widely reported, its structural

motifs suggest several promising avenues for research, particularly in drug discovery and

materials science. Bromo-substituted aromatic compounds are versatile intermediates in

organic synthesis, primarily due to their utility in cross-coupling reactions.

Intermediate for Novel Therapeutics: The bromo- and carboxylic acid functionalities serve as

handles for further chemical modifications. The bromine atom can be readily displaced or

used in cross-coupling reactions (e.g., Suzuki, Heck, Sonogashira) to introduce diverse

molecular fragments. The carboxylic acid can be converted to esters, amides, or other

derivatives to modulate the compound's physicochemical properties and biological activity.

Fragment-Based Drug Discovery: As a substituted naphthalene, 4-bromo-2-naphthoic acid
could serve as a valuable fragment in screening libraries for the discovery of new lead

compounds.
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Materials Science: Naphthalene derivatives are known for their use in the development of

organic electronic materials, such as organic light-emitting diodes (OLEDs) and organic field-

effect transistors (OFETs). The specific substitution pattern of 4-bromo-2-naphthoic acid
could be exploited to synthesize novel materials with tailored electronic and photophysical

properties.

Logical Relationships and Experimental Workflows
The following diagram illustrates a potential synthetic and application workflow for 4-bromo-2-
naphthoic acid.

Synthesis

Potential Applications

2-Naphthoic Acid

Regioselective Bromination
(e.g., NBS in Acetonitrile)

Starting Material

4-Bromo-2-naphthoic Acid

Product

Cross-Coupling Reactions
(Suzuki, Heck, etc.)

Versatile Intermediate

Carboxylic Acid Derivatization
(Amides, Esters)

Functionalization Handle

Bioactive Molecules Functional Materials

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1371294?utm_src=pdf-body
https://www.benchchem.com/product/b1371294?utm_src=pdf-body
https://www.benchchem.com/product/b1371294?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1371294?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: Proposed synthetic and application workflow for 4-bromo-2-naphthoic acid.

Conclusion
4-Bromo-2-naphthoic acid represents an intriguing, yet underexplored, chemical entity. Its

confirmed chemical identity, coupled with the potential for versatile synthetic transformations,

positions it as a valuable building block for future research in medicinal chemistry and materials

science. This guide provides a foundational understanding and a framework for its synthesis

and potential applications, encouraging further investigation into the properties and utility of this

compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1371294?utm_src=pdf-body-img
https://www.benchchem.com/product/b1371294?utm_src=pdf-body
https://www.benchchem.com/product/b1371294?utm_src=pdf-body
https://www.benchchem.com/product/b1371294?utm_src=pdf-custom-synthesis
https://www.bldpharm.com/products/1013-80-5.html
https://store.apolloscientific.co.uk/product/4-bromo-2-naphthoic-acid
https://m.chemicalbook.com/chemicalproductproperty_de_CB83130973.htm
https://www.biosynth.com/p/BAA01380/1013-80-5-4-bromonaphthalene-2-carboxylic-acid
https://m.chemicalbook.com/SpectrumEN_1013-80-5_1HNMR.htm
https://www.benchchem.com/product/b1371294#4-bromo-2-naphthoic-acid-cas-number-and-molecular-weight
https://www.benchchem.com/product/b1371294#4-bromo-2-naphthoic-acid-cas-number-and-molecular-weight
https://www.benchchem.com/product/b1371294#4-bromo-2-naphthoic-acid-cas-number-and-molecular-weight
https://www.benchchem.com/product/b1371294#4-bromo-2-naphthoic-acid-cas-number-and-molecular-weight
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1371294?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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